Cas no 2222866-66-0 (Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate)

• Product Name: Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate
• CAS No: 2222866-66-0
• MF: C₁₇H₂₃BO₄
• MW: 302.173125505447
• CID: 4640830
• PubChem ID: 126961433
• Update Time: 2024-11-06

Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate
• D77566
• (1-(4-(METHOXYCARBONYL)PHENYL)CYCLOPROPYL)BORONIC ACID PINACOL ESTER
• Benzoic acid, 4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]-, methyl ester
• Benzoicacid,4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]-,methylester
• 2222866-66-0
• CS-W000185
• MFCD30496718
• Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate

• Inchi： 1S/C17H23BO4/c1-15(2)16(3,4)22-18(21-15)17(10-11-17)13-8-6-12(7-9-13)14(19)20-5/h6-9H,10-11H2,1-5H3
• InChI Key： URNBHXDIFAXIAA-UHFFFAOYSA-N
• SMILES： O1B(C2(C3C=CC(C(=O)OC)=CC=3)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 302.1689394g/mol
• Monoisotopic Mass: 302.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8